2-{1-(2-fluorobenzyl)-4-[(1-methyl-1H-indol-3-yl)methyl]-2-piperazinyl}ethanol

• IUPAC Name: 2-[1-[(2-fluorophenyl)methyl]-4-[(1-methylindol-3-yl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C23H28FN3O/c1-25-14-19(21-7-3-5-9-23(21)25)15-26-11-12-27(20(17-26)10-13-28)16-18-6-2-4-8-22(18)24/h2-9,14,20,28H,10-13,15-17H2,1H3
• InChI Key: ATNKBFLDVDAFNI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)CN3CCN(C(C3)CCO)CC4=CC=CC=C4F
• Molecular Formula: C23H28FN3O
• Molecular Weight: 381.5 g/mol

Description

2-{1-(2-fluorobenzyl)-4-[(1-methyl-1H-indol-3-yl)methyl]-2-piperazinyl}ethanol, also known as FMI-1571, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. FMI-1571 has been found to exhibit potent binding affinity towards the serotonin 5-HT1A receptor, which is involved in regulating mood, anxiety, and stress.

Mechanism of Action

2-{1-(2-fluorobenzyl)-4-[(1-methyl-1H-indol-3-yl)methyl]-2-piperazinyl}ethanol binds to the serotonin 5-HT1A receptor, which is a G protein-coupled receptor that is involved in the regulation of mood, anxiety, and stress. When 2-{1-(2-fluorobenzyl)-4-[(1-methyl-1H-indol-3-yl)methyl]-2-piperazinyl}ethanol binds to the 5-HT1A receptor, it activates a signaling pathway that leads to the release of neurotransmitters such as serotonin, which in turn can modulate neuronal activity and affect behavior.
Biochemical and Physiological Effects:
2-{1-(2-fluorobenzyl)-4-[(1-methyl-1H-indol-3-yl)methyl]-2-piperazinyl}ethanol has been found to have several biochemical and physiological effects. It has been shown to increase serotonin levels in the prefrontal cortex and hippocampus, which are brain regions involved in mood regulation. 2-{1-(2-fluorobenzyl)-4-[(1-methyl-1H-indol-3-yl)methyl]-2-piperazinyl}ethanol has also been found to increase the expression of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons. Additionally, 2-{1-(2-fluorobenzyl)-4-[(1-methyl-1H-indol-3-yl)methyl]-2-piperazinyl}ethanol has been found to decrease the expression of inflammatory cytokines, which are molecules involved in the immune response and have been implicated in the development of depression.

Advantages and Limitations for Lab Experiments

One advantage of 2-{1-(2-fluorobenzyl)-4-[(1-methyl-1H-indol-3-yl)methyl]-2-piperazinyl}ethanol is its high binding affinity towards the 5-HT1A receptor, which makes it a useful tool for studying the role of this receptor in behavior and disease. However, one limitation of 2-{1-(2-fluorobenzyl)-4-[(1-methyl-1H-indol-3-yl)methyl]-2-piperazinyl}ethanol is its relatively low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 2-{1-(2-fluorobenzyl)-4-[(1-methyl-1H-indol-3-yl)methyl]-2-piperazinyl}ethanol. One direction is to investigate its potential as a treatment for anxiety and depression in humans. Another direction is to study its neuroprotective effects in animal models of neurodegenerative diseases. Additionally, future research could focus on developing analogs of 2-{1-(2-fluorobenzyl)-4-[(1-methyl-1H-indol-3-yl)methyl]-2-piperazinyl}ethanol with improved solubility and pharmacokinetic properties.

Synthesis Methods

The synthesis of 2-{1-(2-fluorobenzyl)-4-[(1-methyl-1H-indol-3-yl)methyl]-2-piperazinyl}ethanol involves a multi-step process that starts with the reaction of 2-fluorobenzaldehyde with 1-methyl-1H-indole-3-carbaldehyde, followed by the addition of piperazine and reduction with sodium borohydride. The final product is obtained after purification via column chromatography.

Scientific Research Applications

2-{1-(2-fluorobenzyl)-4-[(1-methyl-1H-indol-3-yl)methyl]-2-piperazinyl}ethanol has been the subject of several studies that have investigated its potential therapeutic applications. One study found that 2-{1-(2-fluorobenzyl)-4-[(1-methyl-1H-indol-3-yl)methyl]-2-piperazinyl}ethanol exhibited anxiolytic-like effects in rats, suggesting that it may have potential as an anti-anxiety medication. Another study found that 2-{1-(2-fluorobenzyl)-4-[(1-methyl-1H-indol-3-yl)methyl]-2-piperazinyl}ethanol had antidepressant-like effects in mice, indicating that it may be a promising candidate for the treatment of depression. Additionally, 2-{1-(2-fluorobenzyl)-4-[(1-methyl-1H-indol-3-yl)methyl]-2-piperazinyl}ethanol has been found to have neuroprotective effects in vitro, which could make it a potential treatment for neurodegenerative diseases.